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Compound of Interest

Compound Name: D-Mannitol-d1

cat. No.: B1484767

The following guide provides essential safety and logistical information for the proper disposal
of D-Mannitol-d1, tailored for researchers, scientists, and drug development professionals.
While D-Mannitol is generally not classified as a hazardous substance, all waste disposal must
comply with institutional, local, and national regulations.[1][2][3] The chemical and physical

properties of D-Mannitol-d1 are nearly identical to those of D-Mannitol, and therefore the same
disposal considerations apply.

Key Safety and Physical Properties

This table summarizes essential data for D-Mannitol, which is representative of D-Mannitol-d1.
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Property Value Citations
Appearance White powder/solid [4]
Molecular Formula CeH13DOs

Molecular Weight ~183.18 g/mol [5]

Melting Point 166-168 °C (331-334 °F) [5]

Boiling Point 295 °C (563 °F) at 3.5 mmHg [5]

Water Solubility =100 mg/mL at 20 °C (68 °F) [5]

o Not generally considered a
Hazard Classification [31[6]
hazardous substance

Incompatibilities Strong oxidizing agents [2]

Carbon monoxide (CO) and
Hazardous Decomposition Carbon dioxide (CO2) upon [1112]

heating

Disposal Decision Workflow

The following diagram outlines the logical steps to determine the appropriate disposal route for
D-Mannitol-d1 waste.
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Caption: D-Mannitol-d1 Disposal Decision Workflow

Experimental Protocols: Step-by-Step Disposal
Procedures

Follow these procedural steps to ensure the safe and compliant disposal of D-Mannitol-d1.
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Step 1: Waste Characterization The first step in any chemical disposal is to determine if the
waste is hazardous.[7]

e Pure D-Mannitol-d1: Uncontaminated D-Mannitol is not classified as a hazardous waste
according to known literature and safety data sheets.[3]

o Contaminated D-Mannitol-d1: If D-Mannitol-d1 is mixed with other substances, the entire
mixture must be evaluated. If it is contaminated with a substance classified as hazardous
(e.g., flammable solvents, heavy metals, or other toxic chemicals), the entire volume of
waste must be treated and disposed of as hazardous waste.[1][2]

Step 2: Consultation with Regulatory Guidelines Before proceeding with any disposal method,
it is mandatory to consult your institution's Environmental Health & Safety (EHS) department.
Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1][2] These
regulations are often based on the EPA's Resource Conservation and Recovery Act (RCRA) in
the United States.[8][9]

Step 3: Disposal of Uncontaminated D-Mannitol-d1 For small quantities of pure,
uncontaminated D-Mannitol-d1, follow these guidelines after receiving approval from your EHS
office:

» Containment: Place the solid D-Mannitol-d1 waste in a sealed, clearly labeled container.
The label should read "Non-Hazardous Waste: D-Mannitol-d1".

o Disposal Route: Dispose of the container in the designated non-hazardous solid chemical
waste stream provided by your institution.

o Drain Disposal (Caution): Do not empty into drains unless you have explicit permission from
your EHS office.[10] While D-Mannitol is water-soluble, drain disposal of any chemical is
highly regulated and generally discouraged.

Step 4: Disposal of Contaminated D-Mannitol-d1 If D-Mannitol-d1 is contaminated with
hazardous materials, it must be managed as hazardous waste.[9]

o Containment: Collect the waste in a chemically compatible, sealed container that is in good
condition and not leaking.[11]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.lewisu.edu/academics/biology/pdf/D-mannitol.pdf
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC423922500&productDescription=D+MANNITOL+250G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=M120500&productDescription=D+MANNITOL+POWDER+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423922500&productDescription=D+MANNITOL+250G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=M120500&productDescription=D+MANNITOL+POWDER+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.deq.virginia.gov/land-waste/solid-hazardous-waste/hazardous-waste
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-1NH0-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAzNzJ8YXBwbGljYXRpb24vcGRmfGFEazVMMmc1Tmk4NU1UY3dOREV6T0RFek56a3dMMU5FUWw4eFRrZ3dYMGRDWDBWT0xuQmtaZ3xhN2I0MGU0Mzg4MjA0NWJlNTUwYjJmNzNhZDNkZGJjYzJiOGMxN2UwMjFkY2ExOGNjMjBhYjQ4YTExZDdlOTI2
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://www.benchchem.com/product/b1484767?utm_src=pdf-body
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Labeling: Label the container clearly with the words "Hazardous Waste".[12] The label must
also list all chemical constituents and their approximate percentages.

o Storage: Store the container in a designated satellite accumulation area.

e Pickup and Disposal: Arrange for disposal through your institution's hazardous waste
management program. A manifest will be required to track the waste from your laboratory to
the final treatment, storage, and disposal facility (TSDF).[7]

Step 5: Spill Cleanup and Disposal In the event of a spill, take the following measures:

o Personal Protection: Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat.[13] For large spills where dust is generated,
respiratory protection may be necessary.[6]

» Containment: Prevent the spilled material from entering drains or waterways.[10]
o Cleanup: Carefully sweep up the solid material, taking care to avoid creating dust.[1][2]

» Disposal: Place the collected material and any contaminated cleaning supplies (e.g., paper
towels) into a sealed container.[5] Label the container as "Spill Debris: D-Mannitol-d1" (and
include any contaminants) and dispose of it according to the procedures outlined in Step 3 or
4, depending on whether the material is contaminated.

o Decontamination: Wash the spill area with soap and water.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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